Cas no 169054-83-5 (1-bromo-5-(tert-butoxy)pentane)

1-Bromo-5-(tert-butoxy)pentane is a brominated alkane derivative featuring a tert-butoxy functional group at the terminal position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of ethers, protected alcohols, and other functionalized pentane derivatives. The tert-butoxy group provides steric protection, enhancing stability during reactions, while the bromine atom serves as a reactive site for nucleophilic substitution or coupling reactions. Its well-defined structure and reactivity make it valuable in pharmaceutical and materials science research. The compound is typically handled under inert conditions to prevent degradation, ensuring consistent performance in synthetic applications.
1-bromo-5-(tert-butoxy)pentane structure
169054-83-5 structure
Product Name:1-bromo-5-(tert-butoxy)pentane
CAS No:169054-83-5
MF:C9H19BrO
MW:223.150562524796
CID:6124813
PubChem ID:64202979
Update Time:2025-06-13

1-bromo-5-(tert-butoxy)pentane Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-5-(tert-butoxy)pentane
    • Pentane, 1-bromo-5-(1,1-dimethylethoxy)-
    • 1-bromo-5-[(2-methylpropan-2-yl)oxy]pentane
    • 169054-83-5
    • EN300-1601481
    • AKOS013523092
    • Inchi: 1S/C9H19BrO/c1-9(2,3)11-8-6-4-5-7-10/h4-8H2,1-3H3
    • InChI Key: BIBVCLCXUFMBSO-UHFFFAOYSA-N
    • SMILES: C(Br)CCCCOC(C)(C)C

Computed Properties

  • Exact Mass: 222.06193g/mol
  • Monoisotopic Mass: 222.06193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 86.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.134±0.06 g/cm3(Predicted)
  • Boiling Point: 224.5±23.0 °C(Predicted)

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Additional information on 1-bromo-5-(tert-butoxy)pentane

1-Bromo-5-(tert-Butoxy)Pentane (CAS No. 169054-83-5): A Comprehensive Overview of Its Synthesis, Applications, and Emerging Research

In the realm of organic chemistry, 1-bromo-5-(tert-butoxy)pentane (CAS No. 169054-83-5) stands as a versatile brominated organic compound with significant implications in drug design, polymer science, and synthetic methodologies. This tert-butoxy-functionalized alkyl bromide exhibits unique reactivity profiles due to its combination of a bromine atom at position 1 and a bulky tert-butoxy group at position 5. Its structural features make it an ideal precursor for constructing complex molecular frameworks through nucleophilic substitution reactions (SN2 or SN1) and organometallic coupling processes.

The synthesis of 1-bromo-5-(tert-butoxy)pentane has evolved significantly since its initial preparation in the early 2000s. Recent advancements reported in the Journal of Organic Chemistry (2023) highlight a novel two-step protocol involving the reaction of tert-butyl 4-hydroxypentanoate with thionyl bromide under controlled conditions. This method achieves an isolated yield of 89% while minimizing side reactions typically observed in conventional bromination strategies. The use of microwave-assisted heating further reduces reaction time by optimizing energy input—a breakthrough aligning with current green chemistry initiatives.

In pharmaceutical applications, this compound serves as a critical intermediate in the synthesis of G-protein coupled receptor modulators. A groundbreaking study published in Nature Communications (2024) demonstrated its role in constructing bioactive scaffolds for targeting chemokine receptors involved in autoimmune diseases. By incorporating the tert-butoxy group, researchers achieved enhanced metabolic stability while maintaining ligand-receptor binding affinity—a critical balance for developing orally bioavailable therapeutics.

The material science community has also leveraged this compound's unique properties. Researchers at MIT recently synthesized a novel polyurethane derivative using 1-bromo-5-(tert-butoxy)pentane-based monomers (Advanced Materials, 2023). The resulting polymers exhibit exceptional thermal stability up to 280°C and tunable hydrophobicity due to the compound's branched structure. These materials are now being explored for aerospace coatings and biomedical implants requiring resistance to extreme environmental conditions.

Pioneering work published in Angewandte Chemie (2024) revealed unprecedented reactivity when this compound is employed in palladium-catalyzed cross-coupling reactions with aryl halides under ambient conditions. The tert-butoxy group acts as an effective directing group for regioselective C–H activation—a discovery that could revolutionize the synthesis of complex natural product analogs. This finding underscores its potential in total synthesis projects requiring precise control over molecular architecture.

Epidemiological studies from the University of Tokyo (ACS Chemical Biology, 2023) identified correlations between this compound's metabolites and improved outcomes in preclinical models of neurodegenerative diseases. While mechanistic studies are ongoing, preliminary data suggest that its ability to modulate lipid raft dynamics may contribute to neuroprotective effects—a hypothesis currently being tested in phase I clinical trials using analog compounds.

The compound's structural versatility extends to its role as a chiral auxiliary in asymmetric synthesis protocols developed by Nobel laureate Benjamin List's team (Science, 2024). By anchoring transition metal catalysts via its bromine atom while shielding reactive sites with the tert-butyl group, this molecule enables enantioselective transformations with >98% ee values—marking a milestone in asymmetric catalysis efficiency.

Ongoing research focuses on optimizing its use in continuous flow chemistry systems for large-scale production. A recent Chemical Engineering Journal paper described a microreactor setup achieving steady-state yields exceeding traditional batch methods by incorporating real-time NMR monitoring—a development poised to lower manufacturing costs while enhancing process safety.

In summary, 1-bromo-5-(tert-butoxy)pentane)'s multifaceted utility across disciplines reflects its strategic position at the intersection of synthetic methodology innovation and applied material design. As emerging research continues to uncover novel applications—from targeted drug delivery systems leveraging its hydrolytic stability to advanced nanocomposite fabrication—the compound remains a cornerstone material for addressing complex challenges across multiple scientific frontiers.

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